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Compound of Interest

Compound Name: 187-1, N-WASP inhibitor

cat. No.: B612432

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 187-1 peptide is a synthetic, 14-amino acid cyclic peptide that functions as a potent and
specific allosteric inhibitor of the Neural Wiskott-Aldrich Syndrome Protein (N-WASP).[1][2] By
stabilizing the autoinhibited conformation of N-WASP, the 187-1 peptide prevents its activation
and subsequent interaction with the Arp2/3 complex, a key step in actin polymerization.[1][3]
This inhibitory action blocks the signaling pathway that leads to the formation of new actin
filaments.[3] With an IC50 value of approximately 2 uM for the inhibition of PIP2-induced actin
assembly, the 187-1 peptide serves as a valuable tool for studying actin dynamics, cell motility,
and other N-WASP-dependent cellular processes.[1][2]
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Property Value

Name 187-1 Peptide, N-WASP Inhibitor
CAS Number 380488-27-7

Appearance Lyophilized white solid

Molecular Formula C88H118N18020

Molecular Weight 1783.98 g/mol

Purity >95% (as determined by HPLC)

Store lyophilized peptide at -20°C. Upon

reconstitution, aliquot and store at -20°C for up
Storage )

to one month or -80°C for up to six months.

Avoid repeated freeze-thaw cycles.

Solubility and Reconstitution

The 187-1 peptide is typically supplied as a lyophilized powder and requires reconstitution
before use. The choice of solvent can impact the final concentration and stability of the peptide

solution.
Solubility Data
Solvent Maximum Concentration Notes
Requires sonication to achieve
this concentration.[2] Also
Water 50 mg/mL (28.03 mM)
reported to be soluble up to 2
mg/mL.[4]
DMSO 1 mg/mL -
Acetic Acid (5%) Soluble -

Recommended Reconstitution Protocol
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This protocol provides a general guideline for reconstituting the 187-1 peptide. It is
recommended to perform a small-scale solubility test with a portion of the peptide before
reconstituting the entire stock.

Materials:

Lyophilized 187-1 peptide vial

Sterile, high-purity water (e.g., Milli-Q or equivalent) or DMSO

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional, for aqueous solutions)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

o Solvent Addition: Carefully open the vial and add the desired volume of the chosen solvent
(e.g., sterile water or DMSO) to achieve the target stock concentration. For example, to
prepare a 10 mM stock solution from 1 mg of peptide (M.W. 1783.98), add 56.05 pL of
solvent.

o Dissolution: Gently vortex the vial to dissolve the peptide. For aqueous solutions, if the
peptide does not fully dissolve, sonicate the vial in an ultrasonic water bath for short intervals
(1-2 minutes) until the solution is clear. Avoid vigorous shaking, which can cause peptide
aggregation.

» Aliquoting and Storage: Once the peptide is fully dissolved, centrifuge the vial briefly to
collect the solution at the bottom. Aliquot the stock solution into sterile, low-retention
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).
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Caption: Workflow for the reconstitution of 187-1 peptide.

Experimental Protocols
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In Vitro Actin Polymerization Assay

This protocol describes how to assess the inhibitory effect of the 187-1 peptide on actin

polymerization induced by N-WASP and the Arp2/3 complex.

Materials:

Reconstituted 187-1 peptide stock solution

Purified N-WASP protein

Purified Arp2/3 complex

Monomeric actin (pyrene-labeled for fluorescence-based detection)

Actin polymerization buffer (e.g., 10 mM imidazole, pH 7.0, 50 mM KCI, 1 mM MgCI2, 1 mM
EGTA, 0.5 mM DTT, 0.2 mM ATP)

96-well black microplate

Fluorescence plate reader (Excitation: ~365 nm, Emission: ~407 nm for pyrene-actin)

Procedure:

Prepare Reaction Mix: In a microcentrifuge tube, prepare the reaction mixture containing N-
WASP and the Arp2/3 complex in actin polymerization buffer.

Add Inhibitor: Add varying concentrations of the reconstituted 187-1 peptide (or vehicle
control, e.g., water or DMSO) to the reaction mix. Incubate for 15-30 minutes at room
temperature to allow for binding.

Initiate Polymerization: Initiate the actin polymerization by adding pyrene-labeled monomeric
actin to the reaction mixture.

Monitor Fluorescence: Immediately transfer the reaction mixture to a 96-well black
microplate and start monitoring the increase in fluorescence over time using a fluorescence
plate reader. The rate of fluorescence increase corresponds to the rate of actin
polymerization.
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» Data Analysis: Plot the fluorescence intensity versus time. Calculate the initial rate of
polymerization for each concentration of the 187-1 peptide. Determine the IC50 value by
plotting the polymerization rate as a function of the logarithm of the inhibitor concentration.

Actin Polymerization Assay Workflow
Prepare Reaction Mix Add 187-1 Peptide A . Data Analysis
(N-WASP + Arp2/3) (or Vehicle) Incubate Add Pyrene-Actin Monitor Fluorescence (Calculate IC50)

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro actin polymerization assay.

Signaling Pathway

The 187-1 peptide targets the N-WASP-mediated actin polymerization pathway. N-WASP is a
key regulator of the actin cytoskeleton, integrating upstream signals to promote the formation of
new actin filaments through the activation of the Arp2/3 complex. The 187-1 peptide
allosterically binds to N-WASP, stabilizing its autoinhibited conformation and preventing its
activation by upstream signals like Cdc42 and PIP2.
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Caption: Inhibition of the N-WASP signaling pathway by the 187-1 peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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